Cas no 1314748-98-5 (2-(4-fluoro-2-methylphenyl)propan-2-amine)

• Product Name: 2-(4-fluoro-2-methylphenyl)propan-2-amine
• CAS No: 1314748-98-5
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 5012544
• PubChem ID: 62790601
• Update Time: 2025-05-19

2-(4-fluoro-2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-2-methylphenyl)propan-2-amine hydrochloride
• 2-(4-Fluoro-2-methylphenyl)propan-2-amine;hydrochloride
• 2-(4-fluoro-2-methylphenyl)propan-2-amine
• 1314748-98-5
• AKOS012085104
• CS-0276371
• EN300-1842234

• Inchi： 1S/C10H14FN.ClH/c1-7-6-8(11)4-5-9(7)10(2,3)12;/h4-6H,12H2,1-3H3;1H
• InChI Key： ZWXFNSMMVVYTQE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=C(C)C=1)C(C)(C)N

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.8

Additional information on 2-(4-fluoro-2-methylphenyl)propan-2-amine

Introduction to 2-(4-fluoro-2-methylphenyl)propan-2-amine (CAS No. 1314748-98-5)

2-(4-fluoro-2-methylphenyl)propan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1314748-98-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural framework, which includes a propylamine moiety linked to a fluoro-substituted methylphenyl group. The presence of a fluorine atom at the para position relative to the methyl group introduces distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug design and development.

The structural configuration of 2-(4-fluoro-2-methylphenyl)propan-2-amine is highly relevant in the context of modern medicinal chemistry. The fluoro-substituent is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes are particularly valuable in the development of small-molecule drugs targeting complex biological pathways. The methylphenyl ring, on the other hand, contributes to lipophilicity and potential interactions with aromatic binding sites in proteins, which are common features in many therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their diverse pharmacological applications. Studies have demonstrated that fluorine atoms can significantly influence the bioactivity of molecules by altering their electronic distribution and steric environment. For instance, fluorinated amphetamines have been extensively studied for their potential in treating neurological disorders, highlighting the importance of fluorine-containing moieties in medicinal chemistry.

2-(4-fluoro-2-methylphenyl)propan-2-amine has been explored as a key intermediate in synthesizing novel therapeutic agents. Its molecular structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. Researchers have utilized this compound as a building block in the development of potential treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The amine functional group provides a site for further derivatization, allowing for the creation of more complex molecules with enhanced pharmacological activity.

The synthesis of 2-(4-fluoro-2-methylphenyl)propan-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic approaches are critical in ensuring that the final product meets the stringent standards required for pharmaceutical applications.

From a computational chemistry perspective, 2-(4-fluoro-2-methylphenyl)propan-2-amine has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at the atomic level. By using computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how this compound might bind to enzymes or receptors, providing valuable insights into its potential therapeutic effects.

The pharmacological profile of 2-(4-fluoro-2-methylphenyl)propan-2-amine is under active investigation. Preclinical studies have shown promising results regarding its ability to modulate neurotransmitter systems relevant to central nervous system disorders. The combination of structural features such as the fluoro-substituent and the amine group suggests that this compound may exhibit multiple mechanisms of action, making it a versatile tool for drug discovery.

Future directions in the study of 2-(4-fluoro-2-methylphenyl)propan-2-amine include exploring its potential as an intermediate in larger synthetic schemes and evaluating its efficacy in clinical trials. The integration of machine learning algorithms into drug discovery pipelines has also opened new avenues for optimizing derivatives of this compound based on large datasets of biological activity.

The impact of fluorinated compounds on modern medicine cannot be overstated. 2-(4-fluoro-2-methylphenyl)propan-2-amine exemplifies how strategic incorporation of fluorine atoms can lead to innovative therapeutic solutions. As research continues to uncover new applications for fluorinated derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.